Cas no 767266-11-5 (3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID)

• Product Name: 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID
• CAS No: 767266-11-5
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• MDL: MFCD18701941
• CID: 5232495
• Update Time: 2025-10-31

3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID

• MDL： MFCD18701941
• Inchi： 1S/C11H14FNO2/c1-11(2,10(14)15)9(13)7-3-5-8(12)6-4-7/h3-6,9H,13H2,1-2H3,(H,14,15)
• InChI Key： XJFQIKYFVOUEOA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)C(N)C1=CC=C(F)C=C1

Additional information on 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID

Introduction to 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID (CAS No. 767266-11-5) and Its Emerging Applications in Chemical Biology

3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID, identified by the CAS number 767266-11-5, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a fluorophenyl moiety and a branched alkyl side chain, exhibits promising characteristics for use in pharmaceutical research, agrochemical development, and material science. The presence of both an amino group and a carboxylic acid functionality makes it a versatile intermediate for synthesizing more complex molecules, particularly in the design of novel bioactive agents.

The fluorine atom in the 4-position of the phenyl ring is a key structural feature that influences the compound's reactivity, solubility, and metabolic stability. Fluorinated aromatic compounds are widely recognized for their ability to enhance binding affinity and selectivity in drug design. For instance, fluorine substitution can modulate electronic properties, leading to improved interactions with biological targets such as enzymes and receptors. This has made compounds like 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID valuable tools in the development of targeted therapies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize the properties of 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID for specific applications. Studies have demonstrated that the compound's structure can be fine-tuned to enhance its pharmacokinetic profiles, including bioavailability and metabolic clearance. These insights are particularly relevant in the context of drug discovery, where optimizing molecular properties early in the development process can significantly reduce time-to-market.

In addition to its pharmaceutical relevance, 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID has shown potential in agrochemical applications. The incorporation of fluorine into organic molecules often improves their resistance to degradation by environmental factors, making them more effective as active ingredients in pesticides and herbicides. Research has explored its use as a precursor for synthesizing fluorinated analogs of existing agrochemicals, which exhibit enhanced efficacy while maintaining low environmental impact.

The synthesis of 3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID typically involves multi-step organic reactions, including fluorination and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes. For example, catalytic fluorination techniques have been developed that allow for selective introduction of fluorine atoms into aromatic rings under mild conditions.

From a material science perspective, this compound has been investigated for its potential use in advanced polymers and coatings. The presence of both polar functional groups (amino and carboxylic acid) facilitates hydrogen bonding interactions, which can enhance material properties such as adhesion and thermal stability. Researchers are exploring its incorporation into smart materials that respond to external stimuli, such as changes in pH or temperature.

The growing interest in fluorinated compounds stems from their broad utility across multiple scientific disciplines. In medicinal chemistry, fluorine substitution is a well-documented strategy for improving drug-like properties. For example, fluoroaromatics often exhibit increased lipophilicity and reduced metabolic liability compared to their non-fluorinated counterparts. This has led to numerous successful drug candidates entering clinical trials over the past decade.

In conclusion,3-AMINO-3-(4-FLUOROPHENYL)-2,2-DIMETHYLPROPANOIC ACID (CAS No. 767266-11-5) represents a promising compound with diverse applications in chemical biology and beyond. Its unique structural features make it an attractive building block for synthesizing novel bioactive molecules, while its fluorinated nature offers advantages in terms of stability and reactivity. As research continues to uncover new methodologies for molecular design and synthesis,this compound is poised to play an increasingly important role in future scientific endeavors.